Cas no 153477-94-2 (2-(2,5-Dimethylphenyl)-2-butanol)

• Product Name: 2-(2,5-Dimethylphenyl)-2-butanol
• CAS No: 153477-94-2
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD16158862
• CID: 5170947
• Update Time: 2026-03-04

2-(2,5-Dimethylphenyl)-2-butanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethylphenyl)-2-butanol
• Benzenemethanol, α-ethyl-α,2,5-trimethyl-

• MDL： MFCD16158862
• Inchi： 1S/C12H18O/c1-5-12(4,13)11-8-9(2)6-7-10(11)3/h6-8,13H,5H2,1-4H3
• InChI Key： ZWOKKNCMEAWBMV-UHFFFAOYSA-N
• SMILES： CC(C1=CC(C)=CC=C1C)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on 2-(2,5-Dimethylphenyl)-2-butanol

Comprehensive Overview of 2-(2,5-Dimethylphenyl)-2-butanol (CAS No. 153477-94-2): Properties, Applications, and Industry Insights

2-(2,5-Dimethylphenyl)-2-butanol (CAS No. 153477-94-2) is a specialized organic compound with a unique molecular structure, combining aromatic and aliphatic components. This compound has garnered significant attention in pharmaceutical and fine chemical industries due to its versatile applications. The presence of a dimethylphenyl group and a butanol moiety makes it a valuable intermediate for synthesizing complex molecules. Researchers and manufacturers often search for terms like "2-(2,5-Dimethylphenyl)-2-butanol synthesis" or "CAS 153477-94-2 applications", reflecting its growing relevance in R&D.

The compound's physicochemical properties, such as solubility in organic solvents and moderate volatility, make it suitable for use in flavor and fragrance formulations. Recent trends highlight its potential in green chemistry initiatives, where industries seek sustainable alternatives to traditional reagents. Keywords like "eco-friendly butanol derivatives" and "biodegradable aromatic alcohols" align with current market demands, emphasizing the compound's role in reducing environmental impact.

From a synthetic perspective, 2-(2,5-Dimethylphenyl)-2-butanol is often synthesized via Grignard reactions or catalytic hydrogenation. Its chiral center opens doors to enantioselective applications, a topic frequently explored in academic papers. Searches for "asymmetric synthesis of dimethylphenyl butanol" or "CAS 153477-94-2 NMR data" indicate strong interest in its structural characterization. Analytical techniques like GC-MS and HPLC are critical for quality control, ensuring compliance with industry standards.

In the pharmaceutical sector, this compound serves as a precursor for active pharmaceutical ingredients (APIs). Its structural flexibility allows modifications to enhance bioavailability or target specificity. Queries such as "153477-94-2 in drug development" or "butanol derivatives in medicine" reflect its therapeutic potential. Additionally, its stability under varying pH conditions makes it a candidate for controlled-release formulations, a hot topic in modern pharmacology.

The agrochemical industry also benefits from 2-(2,5-Dimethylphenyl)-2-butanol, particularly in formulating crop protection agents. Its lipophilic nature aids in penetration through plant cuticles, improving efficacy. Searches for "aromatic alcohols in pesticides" or "CAS 153477-94-2 safety profile" underscore its agricultural relevance. Regulatory agencies require thorough toxicological studies, prompting research into its environmental fate and degradation pathways.

Market analysts project steady growth for niche compounds like 2-(2,5-Dimethylphenyl)-2-butanol, driven by demand for high-purity intermediates. Terms like "suppliers of CAS 153477-94-2" and "bulk pricing for dimethylphenyl butanol" are common among procurement specialists. The compound's compatibility with continuous flow chemistry systems further enhances its industrial scalability, addressing the need for cost-effective production methods.

Innovations in catalysis have opened new avenues for optimizing the synthesis of 2-(2,5-Dimethylphenyl)-2-butanol. Heterogeneous catalysts, for instance, improve yield while minimizing waste—a priority for circular economy advocates. Recent publications on "microwave-assisted synthesis of butanol derivatives" or "153477-94-2 patent landscape" demonstrate the compound's role in cutting-edge research. Collaborative efforts between academia and industry are key to unlocking its full potential.

Quality assurance remains paramount when handling CAS No. 153477-94-2. Certificates of Analysis (CoA) detailing parameters like purity (>98%) and residual solvent levels are essential for end-users. Frequent searches for "analytical methods for 2-(2,5-Dimethylphenyl)-2-butanol" highlight the need for robust validation protocols. Storage recommendations—such as protection from light and moisture—are critical to maintain stability over time.

In conclusion, 2-(2,5-Dimethylphenyl)-2-butanol (CAS No. 153477-94-2) exemplifies the intersection of chemistry and innovation. Its multifaceted applications across pharmaceuticals, agrochemicals, and specialty chemicals position it as a compound of enduring value. As industries evolve toward sustainable practices and precision synthesis, this molecule will likely play an increasingly prominent role in shaping future technologies.